Cas no 1823655-01-1 (3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol)

• Product Name: 3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol
• CAS No: 1823655-01-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5843491
• PubChem ID: 13483005
• Update Time: 2025-06-14

3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol
• 1823655-01-1
• EN300-7463425
• (octahydro-1H-2-benzopyran-6-yl)methanol

• Inchi： 1S/C10H18O2/c11-6-8-1-2-10-7-12-4-3-9(10)5-8/h8-11H,1-7H2
• InChI Key： YYSSIFYEVGGSSO-UHFFFAOYSA-N
• SMILES： O1CCC2CC(CO)CCC2C1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol

Research Brief on 3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol (CAS: 1823655-01-1): Recent Advances and Applications

In recent years, the compound 3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol (CAS: 1823655-01-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic alcohol derivative, characterized by its unique structural framework, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing interest in this molecule is driven by its versatile chemical properties and its ability to serve as a key intermediate in the synthesis of more complex bioactive compounds.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a modulator of inflammatory pathways, specifically targeting the NF-κB signaling cascade. The study demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These findings suggest its potential as a lead compound for developing novel anti-inflammatory therapeutics.

In addition to its anti-inflammatory properties, research has also explored the antimicrobial efficacy of 3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 reported its activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell membrane integrity was identified as a key mechanism of action, positioning it as a candidate for further development in the fight against antibiotic-resistant pathogens.

Another area of interest is the compound's potential in oncology. Preliminary investigations have revealed that 3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. A 2023 study in Cancer Research utilized high-throughput screening to identify its interaction with the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell survival and proliferation. These findings underscore the compound's potential as a scaffold for designing targeted anticancer agents.

The synthetic accessibility of 3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol has also been a focus of recent research. Advances in catalytic hydrogenation and asymmetric synthesis have enabled more efficient and scalable production of this compound, as detailed in a 2023 Organic Process Research & Development article. These methodological improvements are expected to facilitate further pharmacological studies and preclinical evaluations.

In conclusion, 3,4,4a,5,6,7,8,8a-Octahydro-1H-isochromen-6-ylmethanol (CAS: 1823655-01-1) represents a multifaceted molecule with significant therapeutic potential. Its diverse biological activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for future drug development efforts. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will be critical in translating these findings into clinical applications.